6-Chloro-2-methyl-5-nitroquinoline

• CAS No.: 77483-85-3
• Molecular Formula: C10H7ClN2O2
• Molecular Weight: 222.63 g/mol
• IUPAC Name: 6-chloro-2-methyl-5-nitroquinoline
• InChI: InChI=1S/C10H7ClN2O2/c1-6-2-3-7-9(12-6)5-4-8(11)10(7)13(14)15/h2-5H,1H3
• InChI Key: DNKVZRWMEGSLOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=C(C=C2)Cl)[N+](=O)[O-]

Description

6-Chloro-2-methyl-5-nitroquinoline is a useful research compound. Its molecular formula is C10H7ClN2O2 and its molecular weight is 222.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloroquinaldine (11 g) was dissolved in 15 ml of concentrated sulfuric acid and the solution was ice-cooled. Then, a solution of 7.1 g of potassium nitrate dissolved in 20 ml of concentrated sulfuric acid was added to the solution dropwise, during which operation the reaction temperature was maintained at 10° C. or less. After completion of addition the mixture was agitated at the same temperature as above for 1 hour and then poured onto 200 g of ice. Subsequently, the mixture was rendered alkaline with 10% sodium hydroxide, taking care that the internal temperature should not be raised to above 20° C., thus forming a pale yellow precipitate. The precipitate was collected by filtration, washed with water and recrystallized from ethanol to obtain 12.3 g of 5-nitro-6-chloroquinaldine as pale yellow rhombic crystals having a melting point of 123° to 124° C.